Cas no 303227-62-5 (4-N-(benzenesulfonyl)acetamidophenyl acetate)

• Product Name: 4-N-(benzenesulfonyl)acetamidophenyl acetate
• CAS No: 303227-62-5
• MF: C₁₆H₁₅NO₅S
• MW: 333.359003305435
• CID: 6396789
• PubChem ID: 746372
• Update Time: 2025-06-18

4-N-(benzenesulfonyl)acetamidophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-N-(benzenesulfonyl)acetamidophenyl acetate
• AKOS001664496
• IDI1_019252
• IDI1_010542
• IFLab1_004787
• Oprea1_691800
• EU-0078085
• SR-01000492059-1
• 4-(N-(phenylsulfonyl)acetamido)phenyl acetate
• HMS1425J13
• F1113-0395
• Oprea1_738622
• [4-[acetyl(benzenesulfonyl)amino]phenyl] acetate
• IFLab2_000226
• AE-848/34315050
• 4-[acetyl(phenylsulfonyl)amino]phenyl acetate
• 4-[N-(BENZENESULFONYL)ACETAMIDO]PHENYL ACETATE
• 303227-62-5
• SR-01000492059
• Acetamide, N-[4-(acetyloxy)phenyl]-N-(phenylsulfonyl)-

• Inchi： 1S/C16H15NO5S/c1-12(18)17(23(20,21)16-6-4-3-5-7-16)14-8-10-15(11-9-14)22-13(2)19/h3-11H,1-2H3
• InChI Key： XBRZECODWJLWDI-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(OC(C)=O)C=C1)S(C1=CC=CC=C1)(=O)=O)(=O)C

Computed Properties

• Exact Mass: 333.06709375g/mol
• Monoisotopic Mass: 333.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 497.6±47.0 °C(Predicted)
• pka: -1.85±0.50(Predicted)

Additional information on 4-N-(benzenesulfonyl)acetamidophenyl acetate

Professional Introduction to 4-N-(benzenesulfonyl)acetamidophenyl acetate (CAS No. 303227-62-5)

4-N-(benzenesulfonyl)acetamidophenyl acetate, identified by its Chemical Abstracts Service (CAS) number 303227-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their complex structural motifs, which often include both sulfonyl and amide functional groups. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The structural framework of 4-N-(benzenesulfonyl)acetamidophenyl acetate consists of a benzenesulfonyl group attached to an acetamido moiety, which is further linked to a phenyl acetate group. This particular arrangement of functional groups imparts distinct physicochemical properties, such as solubility, stability, and reactivity, making it a valuable candidate for various chemical transformations and biological assays. The compound's ability to interact with biological targets in a specific manner has positioned it as a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing molecules with potential pharmacological activity. The sulfonyl group, in particular, is well-known for its role in enhancing binding affinity and selectivity in drug candidates. This feature has been leveraged in the design of compounds targeting various disease pathways, including inflammatory disorders, metabolic diseases, and oncological conditions. The amide and phenyl acetate components further contribute to the molecule's versatility, allowing for modifications that can fine-tune its biological profile.

One of the most compelling aspects of 4-N-(benzenesulfonyl)acetamidophenyl acetate is its potential as a building block for more complex drug molecules. Researchers have utilized this compound in the synthesis of derivatives that exhibit enhanced potency and reduced toxicity compared to their parent structures. For instance, studies have demonstrated that modifications to the benzenesulfonyl group can significantly alter the compound's interaction with target enzymes and receptors, leading to improved therapeutic outcomes.

The pharmaceutical industry has been particularly interested in exploring the applications of this compound in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of 4-N-(benzenesulfonyl)acetamidophenyl acetate may possess neuroprotective properties, making them candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound's structural features and key biological targets involved in these pathologies.

Moreover, the compound's stability under various storage conditions makes it an attractive candidate for industrial-scale production. This stability is crucial for ensuring the efficacy and safety of pharmaceutical products throughout their shelf life. Additionally, the ease with which 4-N-(benzenesulfonyl)acetamidophenyl acetate can be synthesized and purified further enhances its appeal as a starting material for drug development programs.

In conclusion, 4-N-(benzenesulfonyl)acetamidophenyl acetate (CAS No. 303227-62-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated potential in preclinical studies, make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.